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N-Methylmethanamine Perchloric Acid: A
Technical Guide
An In-depth Examination of the Chemical and Physical Properties of Dimethylammonium

Perchlorate for Researchers, Scientists, and Drug Development Professionals.

Introduction: N-Methylmethanamine perchloric acid, systematically known as

dimethylammonium perchlorate, is an organic salt formed from the reaction of dimethylamine

(N-methylmethanamine) and perchloric acid. As a member of the amine perchlorate family, it

shares characteristics with related compounds utilized in various industrial applications, notably

as energetic materials. While its direct role in drug development is not extensively documented,

the study of its chemical properties provides valuable insights for researchers in organic

synthesis, materials science, and analytical chemistry. This guide offers a comprehensive

overview of its known chemical properties, synthesis, and safety considerations, drawing on

available data and analogies with structurally similar compounds.

Chemical and Physical Properties
Quantitative data for dimethylammonium perchlorate is not widely available in dedicated

compilations. The following table summarizes known properties and provides estimates based

on related compounds such as dimethylamine hydrochloride and other amine perchlorates.
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Property Value Citation

Chemical Name

N-Methylmethanamine

perchloric acid;

Dimethylammonium

perchlorate

CAS Number 14488-49-4 [1]

Molecular Formula C₂H₈ClNO₄ [1]

Molecular Weight 145.54 g/mol

Appearance White crystalline solid [2]

Melting Point

Not definitively reported for the

pure compound. The

hydrochloride salt melts at 171

°C.

Solubility

Expected to be soluble in

water and polar organic

solvents like methanol and

ethanol. Somewhat

hygroscopic.

[2][3][4]

Density

Not reported. For comparison,

the density of ammonium

perchlorate is 1.95 g/cm³.

[5]

Synthesis
The primary method for synthesizing dimethylammonium perchlorate is through the acid-base

neutralization reaction of dimethylamine with perchloric acid.

Experimental Protocol: Synthesis of
Dimethylammonium Perchlorate
Caution: Perchlorate salts are energetic materials and can be explosive, especially when

heated or in the presence of organic materials. All work should be conducted in a fume hood
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with appropriate personal protective equipment, including safety glasses, lab coat, and gloves.

Materials:

Dimethylamine solution (e.g., 40% in water)

Perchloric acid (e.g., 70% aqueous solution)

Methanol or Ethanol (for recrystallization)

Deionized water

Glass beakers and stirring rod

Ice bath

Buchner funnel and filter paper

Procedure:

In a glass beaker, an aqueous solution of perchloric acid is cooled in an ice bath.

To the cooled and stirred perchloric acid solution, a slight excess of an aqueous

dimethylamine solution is added dropwise. The excess of dimethylamine ensures that no

unreacted perchloric acid remains, which would be hazardous upon drying.[2] The reaction is

exothermic and the temperature should be monitored and kept low.

After the addition is complete, the solution is stirred for a short period in the ice bath. The

resulting solution will contain dimethylammonium perchlorate and water.

The water is then removed by gentle heating in a well-ventilated area, away from any

flammable materials. The solution should be heated until a solid product is obtained.[2]

The crude dimethylammonium perchlorate can be purified by recrystallization from a suitable

solvent such as methanol or ethanol.[6]

The recrystallized product is collected by vacuum filtration, washed with a small amount of

cold solvent, and dried in a desiccator.
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Caption: Workflow for the synthesis of Dimethylammonium Perchlorate.

Chemical Reactivity and Thermal Decomposition
Dimethylammonium perchlorate is an oxidizing agent due to the perchlorate anion. It is

expected to react vigorously with reducing agents and combustible materials.

The thermal decomposition of amine perchlorates generally proceeds through an initial proton

transfer from the ammonium cation to the perchlorate anion, forming the free amine and

perchloric acid.[7] These products then undergo further exothermic decomposition. For

dimethylammonium perchlorate, the initial step would be:

(CH₃)₂NH₂⁺ClO₄⁻ → (CH₃)₂NH + HClO₄

The subsequent decomposition of dimethylamine and perchloric acid at elevated temperatures

produces a variety of gaseous products, including water, carbon dioxide, nitrogen oxides, and

hydrogen chloride.[7] The decomposition of amine perchlorates can be rapid and potentially

explosive, especially under confinement.[2]

Thermal analysis of related compounds like ammonium perchlorate shows a multi-stage

decomposition process.[8][9] A similar behavior is expected for dimethylammonium perchlorate,

with an initial endothermic phase transition followed by exothermic decomposition at higher

temperatures.
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Caption: Proposed thermal decomposition pathway for Dimethylammonium Perchlorate.

Spectroscopic Characterization
Specific spectroscopic data for dimethylammonium perchlorate is not readily available.

However, the expected spectral features can be inferred from the known spectra of the

dimethylammonium cation and the perchlorate anion.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic peaks for the

N-H stretching and bending vibrations of the dimethylammonium cation. The perchlorate

anion (ClO₄⁻), which has tetrahedral symmetry, exhibits a strong, broad absorption band

around 1100 cm⁻¹ due to the asymmetric Cl-O stretching vibration.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would likely show a signal for the methyl protons and

a signal for the protons attached to the nitrogen. The chemical shift and multiplicity of the

N-H protons can be influenced by the solvent and temperature.
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¹³C NMR: The carbon-13 NMR spectrum is expected to show a single resonance for the

two equivalent methyl carbons.

Mass Spectrometry (MS): Mass spectrometry of the salt would likely show the fragmentation

pattern of the dimethylamine cation. The perchlorate anion itself is generally not observed

directly in positive ion mode ESI-MS.

Safety and Handling
Dimethylammonium perchlorate should be handled with care due to its oxidizing and potentially

explosive properties.

General Hazards: Perchlorates are strong oxidizing agents and can form explosive mixtures

with organic materials, finely divided metals, and other reducing agents.[12] They can be

sensitive to heat, shock, and friction.[2]

Personal Protective Equipment (PPE): Safety goggles, a flame-retardant lab coat, and

appropriate gloves should be worn when handling this compound.[12][13]

Storage: Store in a cool, dry, well-ventilated area away from combustible materials and

sources of ignition. It should be stored in a tightly sealed container due to its hygroscopic

nature.[2]

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

waste.

Applications
While specific applications for dimethylammonium perchlorate are not well-documented, related

amine perchlorates are used as energetic components in solid rocket propellants and

pyrotechnics.[3][14][15] The presence of the organic cation can modify the combustion

properties compared to inorganic perchlorates like ammonium perchlorate.

Conclusion
N-Methylmethanamine perchloric acid (dimethylammonium perchlorate) is an organic salt with

properties characteristic of amine perchlorates. While detailed experimental data for this

specific compound is sparse in the literature, its synthesis, reactivity, and safety precautions
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can be largely inferred from its constituent ions and from closely related compounds. Further

research is needed to fully characterize its physicochemical properties and explore its potential

applications. Researchers working with this or similar compounds should exercise extreme

caution due to its potential as an energetic material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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